![molecular formula C21H18N4O5 B226808 6-(4-methoxyphenyl)-1,3-dimethyl-5-(3-nitrophenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione](/img/structure/B226808.png)
6-(4-methoxyphenyl)-1,3-dimethyl-5-(3-nitrophenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(4-methoxyphenyl)-1,3-dimethyl-5-(3-nitrophenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione, also known as MNPD, is a novel compound that has gained attention in the scientific community due to its potential therapeutic properties. MNPD belongs to the pyrrolopyrimidine family, which has been extensively studied for their anticancer and anti-inflammatory activities.
Mechanism of Action
The mechanism of action of 6-(4-methoxyphenyl)-1,3-dimethyl-5-(3-nitrophenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of protein kinases such as Akt and ERK, which are known to promote cell survival and proliferation. This compound also inhibits the NF-κB signaling pathway, which is a key regulator of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation, and the protection of neuronal cells. This compound has been shown to induce apoptosis in cancer cells by activating caspases and downregulating anti-apoptotic proteins. This compound also inhibits the production of pro-inflammatory cytokines and chemokines by suppressing the NF-κB signaling pathway. In addition, this compound has been shown to protect against oxidative stress and mitochondrial dysfunction in neuronal cells.
Advantages and Limitations for Lab Experiments
6-(4-methoxyphenyl)-1,3-dimethyl-5-(3-nitrophenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione has several advantages for lab experiments, including its high purity and stability, as well as its potent activity against cancer cells and inflammation. However, this compound also has some limitations, including its low solubility in aqueous solutions, which can make it difficult to administer in vivo. This compound also has not been extensively studied in animal models, and its toxicity and pharmacokinetics are not well understood.
Future Directions
There are several future directions for 6-(4-methoxyphenyl)-1,3-dimethyl-5-(3-nitrophenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione research, including the development of more efficient synthesis methods, the optimization of its pharmacological properties, and the testing of its efficacy in animal models of cancer, inflammation, and neurodegenerative diseases. This compound also has potential applications in drug delivery systems, as well as in combination therapy with other anticancer and anti-inflammatory agents. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a novel compound with promising therapeutic properties, including anticancer, anti-inflammatory, and neuroprotective activities. This compound can be synthesized using a multistep process and has been extensively studied in vitro for its biological activities. However, further research is needed to fully understand the mechanism of action of this compound and its potential applications in vivo. This compound has several advantages for lab experiments, but also has limitations that need to be addressed. Overall, this compound represents a potential new class of therapeutic agents for the treatment of cancer, inflammation, and neurodegenerative diseases.
Synthesis Methods
6-(4-methoxyphenyl)-1,3-dimethyl-5-(3-nitrophenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione can be synthesized using a multistep process that involves the condensation of 4-methoxyphenylhydrazine and 3-nitrobenzaldehyde, followed by cyclization with 1,3-dimethylbarbituric acid in the presence of a base. The resulting product is then purified using column chromatography and recrystallization. The yield of this compound is around 60%, and the purity can be confirmed using analytical techniques such as NMR and HPLC.
Scientific Research Applications
6-(4-methoxyphenyl)-1,3-dimethyl-5-(3-nitrophenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione has shown promising results in various scientific research applications, including anticancer, anti-inflammatory, and neuroprotective activities. This compound has been shown to inhibit the growth of various cancer cell lines, including lung, breast, and colon cancer. This compound also exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, this compound has been shown to protect against neuronal damage in animal models of neurodegenerative diseases.
properties
Molecular Formula |
C21H18N4O5 |
---|---|
Molecular Weight |
406.4 g/mol |
IUPAC Name |
6-(4-methoxyphenyl)-1,3-dimethyl-5-(3-nitrophenyl)pyrrolo[3,4-d]pyrimidine-2,4-dione |
InChI |
InChI=1S/C21H18N4O5/c1-22-17-12-24(14-7-9-16(30-3)10-8-14)19(18(17)20(26)23(2)21(22)27)13-5-4-6-15(11-13)25(28)29/h4-12H,1-3H3 |
InChI Key |
PERBTLGZXMTHQW-UHFFFAOYSA-N |
SMILES |
CN1C2=CN(C(=C2C(=O)N(C1=O)C)C3=CC(=CC=C3)[N+](=O)[O-])C4=CC=C(C=C4)OC |
Canonical SMILES |
CN1C2=CN(C(=C2C(=O)N(C1=O)C)C3=CC(=CC=C3)[N+](=O)[O-])C4=CC=C(C=C4)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.